Cas no 6842-78-0 (4-Butoxybiphenyl)

4-Butoxybiphenyl Properties

Names and Identifiers

• 4-Butoxybiphenyl
• 1-butoxy-4-phenylbenzene
• 1, 4-butoxy-
• 4-butoxy-1,1'-biphenyl
• 4-butoxy-1-phenylbenzene
• 4-butoxy-biphenyl
• 4-Butyloxy-biphenyl
• 4-n-butoxybiphenyl
• biphenyl-4-yl-butyl ether
• Biphenyl-4-yl-butyl-aether
• Ether, 4-biphenylyl butyl
• NSC68496
• p-n-Butoxybiphenyl
• SBB059160
• 4-Biphenylyl butyl ether
• 4-N-BUTYLOXYBIPHENYL
• 1,1'-Biphenyl, 4-butoxy-
• 4-Butoxy-1,1'-biphenyl #
• NCJZHZJABHDELF-UHFFFAOYSA-N
• STK055254
• LS40041
• ST51044281
• SR-01000388900-1
• 6842-78-0
• SCHEMBL5551477
• NSC-68496
• DTXSID70290411
• A801817
• AKOS001483129
• D93013
• CS-0315671
• SR-01000388900
• AS-56941
• NSC 68496
• DTXCID00241557
• DB-367642
• +Expand

• MDL： MFCD00445565
• InChIKey： NCJZHZJABHDELF-UHFFFAOYSA-N
• Inchi： 1S/C16H18O/c1-2-3-13-17-16-11-9-15(10-12-16)14-7-5-4-6-8-14/h4-12H,2-3,13H2,1H3
• SMILES： O(C1C([H])=C([H])C(=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 226.13584
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 226.135765193g/mol
• Heavy Atom Count: 17
• Complexity: 188
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2

Experimental Properties

• LogP: 4.53250
• PSA: 9.23
• Boiling Point: 346 ºC
• Melting Point: 70-72 ºC
• Flash Point: 137 ºC
• Density: 0.991